Cas no 1878917-75-9 (2-Butanone, 4-[(3-methoxypropyl)amino]-)

• Product Name: 2-Butanone, 4-[(3-methoxypropyl)amino]-
• CAS No: 1878917-75-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 5253183
• Update Time: 2025-05-23

2-Butanone, 4-[(3-methoxypropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(3-methoxypropyl)amino]-

• Inchi： 1S/C8H17NO2/c1-8(10)4-6-9-5-3-7-11-2/h9H,3-7H2,1-2H3
• InChI Key： BIVMEFALNZXZEF-UHFFFAOYSA-N
• SMILES： CC(=O)CCNCCCOC

Additional information on 2-Butanone, 4-[(3-methoxypropyl)amino]-

Professional Introduction to 2-Butanone, 4-[(3-methoxypropyl)amino]- (CAS No. 1878917-75-9)

2-Butanone, 4-[(3-methoxypropyl)amino]-, identified by its Chemical Abstracts Service (CAS) number 1878917-75-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural configuration with an amine group attached to a butanone backbone, exhibits intriguing chemical properties that make it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of 2-Butanone, 4-[(3-methoxypropyl)amino]- consists of a central two-carbon ketone group (specifically, an isobutyl group) substituted with an amino group at the fourth carbon position. This amino group is further modified by a 3-methoxypropyl side chain, which imparts distinct electronic and steric characteristics to the molecule. Such structural features are particularly noteworthy in the context of designing bioactive molecules capable of interacting with biological targets.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that can modulate neurotransmitter systems and exhibit potential therapeutic effects. The presence of both the amine and methoxy functional groups in 2-Butanone, 4-[(3-methoxypropyl)amino]- suggests that it may possess properties conducive to interaction with enzymes and receptors involved in neurological processes. This has led to its exploration as a precursor or intermediate in the synthesis of novel pharmacological agents.

One of the most compelling aspects of this compound is its potential role in the development of drugs targeting central nervous system (CNS) disorders. The structural motif shared by 2-Butanone, 4-[(3-methoxypropyl)amino]- bears resemblance to several known bioactive molecules that have demonstrated efficacy in treating conditions such as depression, anxiety, and neurodegenerative diseases. Researchers have hypothesized that the unique combination of functional groups might enable this compound to interact with specific neurotransmitter receptors or enzymes, thereby modulating neural activity.

The synthesis of 2-Butanone, 4-[(3-methoxypropyl)amino]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-methoxypropyl group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, making them more accessible for further research and development.

Evaluation of the pharmacological properties of 2-Butanone, 4-[(3-methoxypropyl)amino]- has been conducted through both in vitro and in vivo studies. Initial findings suggest that this compound exhibits moderate affinity for certain CNS-related targets, indicating its potential as a lead compound for drug discovery. However, further investigations are necessary to fully elucidate its mechanism of action and assess its safety profile.

The growing body of research on structurally diverse organic compounds like 2-Butanone, 4-[(3-methoxypropyl)amino]- underscores the importance of innovative approaches in drug development. Computational modeling and high-throughput screening techniques are being increasingly employed to identify promising candidates for further optimization. These tools have accelerated the process of discovering novel bioactive molecules by allowing researchers to predict interactions between compounds and biological targets with greater accuracy.

In conclusion, 2-Butanone, 4-[(3-methoxypropyl)amino]-, with its CAS number 1878917-75-9, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated potential as a CNS-targeting agent position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.